7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one

• CAS RN: 140695-63-2
• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 7-ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one
• InChI: InChI=1S/C11H16O4/c1-4-14-9-5-8-10(12)15-7(2)6-11(8,9)13-3/h6,8-9H,4-5H2,1-3H3
• InChI Key: NHIARGQWNKOPLB-UHFFFAOYSA-N
• SMILES: CCOC1CC2C1(C=C(OC2=O)C)OC
• synonyms: 3-Oxabicyclo[4.2.0]oct-4-en-2-one,7-ethoxy-6-methoxy-4-methyl-(9CI)

Description

7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one, also known as EMBO, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. EMBO is a bicyclic compound with a unique structure, which makes it an interesting target for synthesis and research.

Mechanism Of Action

The mechanism of action of 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and tumor growth. 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one has been shown to selectively target cancer cells, making it a promising candidate for cancer treatment.

Biochemical And Physiological Effects

7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, which are involved in the immune response. 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one has been shown to have antioxidant properties, which may help to protect against oxidative stress.

Advantages And Limitations For Lab Experiments

7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one is also stable and can be stored for long periods of time. However, 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one has some limitations for lab experiments. It is a relatively new compound, which means that there is limited information available on its properties and potential applications. Additionally, 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one is a complex compound, which makes it difficult to study using traditional methods.

Future Directions

There are several future directions for research on 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one. One potential area of research is the development of new drugs based on the structure of 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one. Another area of research is the study of 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one as a chemical probe to study biological processes. Additionally, further research is needed to fully understand the mechanism of action of 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one and its potential applications in medicine.

Synthesis Methods

7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one can be synthesized using a multi-step process that involves several chemical reactions. The first step involves the synthesis of a key intermediate, which is then subjected to a series of reactions to yield the final product. The synthesis of 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one requires expertise in organic chemistry and access to specialized equipment.

Scientific Research Applications

7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one has been studied for its potential applications in medicinal chemistry. It has been shown to have anti-inflammatory and anti-tumor properties, which make it a promising candidate for the development of new drugs. 7-Ethoxy-6-methoxy-4-methyl-3-oxabicyclo[4.2.0]oct-4-en-2-one has also been studied for its potential use as a chemical probe to study biological processes.